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Compound of Interest

Compound Name: 1,3-Propanediol-d8

Cat. No.: B1469529 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1,3-Propanediol-d8. The following

procedural guidance outlines the necessary personal protective equipment (PPE), safe

handling protocols, and disposal plans to ensure laboratory safety and operational integrity.

Personal Protective Equipment (PPE)
When handling 1,3-Propanediol-d8, it is crucial to use appropriate personal protective

equipment to prevent exposure. The recommended PPE is detailed below.
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PPE Category Item Standard/Specification

Eye/Face Protection
Safety glasses with side-

shields

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspected before use and

disposed of in accordance with

laboratory practices.[1][2]

Skin and Body Protection
Laboratory coat or impervious

clothing

To be selected based on the

concentration and amount of

the substance at the specific

workplace.[1]

Respiratory Protection

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

Recommended when risk

assessment shows air-

purifying respirators are

appropriate or as a backup to

engineering controls.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing 1,3-Propanediol-d8 is critical for maintaining a

safe laboratory environment.

Handling:

Ventilation: Always handle 1,3-Propanediol-d8 in a well-ventilated area to avoid the

inhalation of vapors, mist, or gas.

Personal Hygiene: Practice good personal hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking.

Avoid Contact: Take measures to avoid contact with skin and eyes.

Ignition Sources: Keep the substance away from open flames, hot surfaces, and other

sources of ignition.
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Storage:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.

Incompatible Materials: Store away from strong oxidizing agents, acid anhydrides, acid

chlorides, chloroformates, and reducing agents.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Accidental Release:

Containment: For spills, use an inert absorbent material such as sand or earth to soak up the

substance.

Disposal of Spill: Collect the absorbed material and place it in a suitable, closed container for

disposal as hazardous waste.

Environmental Protection: Prevent the product from entering drains.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. If irritation persists, seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,

consult a physician.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.
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Disposal Plan
Proper disposal of 1,3-Propanediol-d8 and its contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Unused Product: Dispose of the unused product as hazardous waste.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Propanediol, which is chemically

similar to its deuterated form.

Property Value

Melting Point -32 °C / -25.6 °F

Boiling Point 214 °C / 417.2 °F @ 760 mmHg

Flash Point 140 °C / 284 °F

pH 4.5-7.0 (10% aqueous solution)

Vapor Pressure <0.1 mbar @ 20 °C

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 1,3-
Propanediol-d8 in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,3-Propanediol-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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